Cas no 7043-08-5 (6-Cyclopropylpyrimidin-4-amine)

• Product Name: 6-Cyclopropylpyrimidin-4-amine
• CAS No: 7043-08-5
• MF: C₇H₉N₃
• MW: 135.1665
• MDL: MFCD12032877
• CID: 975133
• PubChem ID: 45080491
• Update Time: 2024-10-27

6-Cyclopropylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-amino-6-cyclopropyl- (7CI,8CI)
• 6-Cyclopropylpyrimidin-4-amine
• 4-amino-6-cyclopropylpyrimidine
• 6-Cyclopropylpyrimidin-4-ylamine
• 4-Pyrimidinamine, 6-cyclopropyl-
• CS1587
• SB57453
• A918027
• DA-36190
• 7043-08-5
• HYXLQVUEUHPYGV-UHFFFAOYSA-N
• Pyrimidine,4-amino-6-cyclopropyl-(7ci,8ci)
• EN300-1225183
• MFCD12032877
• DTXSID40663996
• AKOS012658415
• AC-31196
• CS-0197381
• DS-7340
• SCHEMBL6119719
• F1967-2685

• MDL： MFCD12032877
• Inchi： 1S/C7H9N3/c8-7-3-6(5-1-2-5)9-4-10-7/h3-5H,1-2H2,(H2,8,9,10)
• InChI Key： HYXLQVUEUHPYGV-UHFFFAOYSA-N
• SMILES： N1=C([H])N=C(C([H])=C1C1([H])C([H])([H])C1([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 135.079647300g/mol
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8

Experimental Properties

• Boiling Point: 305.4±30.0°C at 760 mmHg

6-Cyclopropylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature